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Compound of Interest

Compound Name: 3-Bromo-2-fluoropyridine

Cat. No.: B1273648

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and
recommended storage conditions for 3-Bromo-2-fluoropyridine. The information is intended
to support researchers, scientists, and professionals in drug development in ensuring the
integrity and reliability of this important chemical intermediate. While specific quantitative
stability studies on 3-Bromo-2-fluoropyridine are not extensively available in the public
domain, this guide synthesizes the existing knowledge from safety data sheets, supplier
information, and general principles of chemical stability for halogenated pyridines.

Core Chemical Properties and Stability Profile

3-Bromo-2-fluoropyridine is a halogenated pyridine derivative recognized for its utility as a
building block in the synthesis of pharmaceuticals and agrochemicals. Its chemical structure,
featuring both a bromine and a fluorine atom on the pyridine ring, influences its reactivity and
stability. The presence of the fluorine atom is suggested to enhance the molecule's overall
stability. However, the carbon-bromine bond can be susceptible to cleavage under certain
conditions, making proper handling and storage crucial.

The compound is generally considered stable under normal laboratory conditions. However,
exposure to certain environmental factors can lead to degradation.

Summary of Physicochemical and Stability Data
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Parameter

Value

Source/Comment

Appearance

Colorless to light yellow liquid

or white solid

Supplier Data

Molecular Formula C5H3BrFN
Molecular Weight 175.99 g/mol
Boiling Point ~184-186 °C Supplier Data
Flash Point ~74 °C Supplier Data

General Stability

Stable under recommended

storage conditions.

Supplier Data

Sensitivity

Sensitive to moisture, light,

and heat.

Inferred from storage

recommendations

Incompatibilities

Strong oxidizing agents, strong

acids, strong bases.

Safety Data Sheets

Recommended Storage and Handling Workflow

To maintain the quality and prevent degradation of 3-Bromo-2-fluoropyridine, a systematic

approach to its storage and handling is essential. The following workflow diagram outlines the

recommended procedures from receiving the compound to its long-term storage.
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Workflow for Safe Handling and Storage of 3-Bromo-2-fluoropyridine

Receive Shipment

l

Inspect Container for Damage or Leaks

Damage Found

Quarantine and Report if Damaged Log Compound into Inventory

Transfer to Primary Storage Location

Store in a Cool, Dry, Dark Place
(e.g., 2-8°C Refrigerator)

a

Ensure Container is Tightly Sealed Retrieve for Use
Store Under an Inert Atmosphere (e.g., Argon or Nitrogen) Equilibrate to Room Temperature Before Opening

'

Handle in a Well-Ventilated Area (Fume Hood)

'

Use Appropriate Personal Protective Equipment (PPE)

Reseal Tightly and Purge with Inert Gas

Return to Storage
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Logical Framework for Stability Assessment

Compound Procurement
(3-Bromo-2-fluoropyridine)

Development of Stability-Indicating

Analytical Method (e.g., HPLC)

Method Validation
(ICH Q2(R1))

Forced Degradation Study

| 4
Stress Conditions:
- Acid Hydrolysis
- Base Hydrolysis
- Oxidation
- Thermal
- Photolytic

Analysis of Stressed Samples

Identification of Degradation Products
(e.g., LC-MS)

Establish Degradation Pathway

Define Stable Storage Conditions

Determine Retest Period / Shelf Life

Click to download full resolution via product page
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 To cite this document: BenchChem. [3-Bromo-2-fluoropyridine: A Technical Guide to Stability
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273648#3-bromo-2-fluoropyridine-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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